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Compound of Interest

Compound Name: 2-(4-Nitrophenyl)oxazole

CAS No.: 62882-08-0

Cat. No.: B1589245

Get Quote

This guide provides a comprehensive overview of the key spectroscopic data for the

characterization of 2-(4-nitrophenyl)oxazole, a heterocyclic compound of interest in medicinal

chemistry and materials science.[1] This document is intended for researchers, scientists, and

professionals in drug development, offering a detailed analysis of its Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The insights provided

herein are grounded in established spectroscopic principles and data from analogous

structures to facilitate the unambiguous identification and characterization of this molecule.

Introduction to 2-(4-Nitrophenyl)oxazole
2-(4-Nitrophenyl)oxazole belongs to the oxazole family, a class of five-membered heterocyclic

compounds containing one oxygen and one nitrogen atom in the ring.[2] The presence of the

nitro-substituted phenyl ring at the 2-position significantly influences its electronic properties

and reactivity, making its precise structural elucidation crucial for its application. Spectroscopic

techniques are indispensable tools for confirming the molecular structure and purity of

synthesized 2-(4-nitrophenyl)oxazole.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1589245#bc-rfq
https://www.benchchem.com/product/b1589245/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-4-nitrophenyl-oxazole-an-in-depth-technical-guide
https://www.scbt.com/p/2-4-nitrophenyl-oxazole-62882-08-0
https://www.benchchem.com/product/b1589245/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-4-nitrophenyl-oxazole-an-in-depth-technical-guide
https://www.benchchem.com/product/b1589245/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-4-nitrophenyl-oxazole-an-in-depth-technical-guide
https://en.wikipedia.org/wiki/Oxazole
https://www.benchchem.com/product/b1589245/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-4-nitrophenyl-oxazole-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589245?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Structure and Properties:

Chemical Formula: C₉H₆N₂O₃[1][3]

Molecular Weight: 190.16 g/mol [1][3]

CAS Number: 62882-08-0[1][3]

Caption: Molecular structure of 2-(4-nitrophenyl)oxazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule. For 2-(4-nitrophenyl)oxazole, both ¹H and ¹³C NMR are essential for structural

confirmation.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 2-(4-nitrophenyl)oxazole is expected to show distinct signals for the

protons on the oxazole and the nitrophenyl rings. The electron-withdrawing nature of the nitro

group and the deshielding effect of the aromatic rings will cause the protons to resonate in the

downfield region.

Predicted Chemical Shifts (δ) in CDCl₃:

Protons
Predicted Chemical Shift
(ppm)

Multiplicity

H-5 (Oxazole) ~7.3 - 7.5 Singlet

H-4 (Oxazole) ~7.8 - 8.0 Singlet

H-2', H-6' (Nitrophenyl) ~8.2 - 8.4 Doublet

H-3', H-5' (Nitrophenyl) ~8.3 - 8.5 Doublet

Rationale for Predictions: The protons on the oxazole ring (H-4 and H-5) are in a π-electron

deficient system and are expected to appear as singlets due to the absence of adjacent

protons. The protons on the nitrophenyl ring will appear as two distinct doublets, characteristic
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of a para-substituted benzene ring. The protons ortho to the strongly electron-withdrawing nitro

group (H-3' and H-5') are expected to be the most deshielded.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The

chemical shifts are influenced by the electronegativity of neighboring atoms and the overall

electronic environment.

Predicted Chemical Shifts (δ) in CDCl₃:

Carbon Predicted Chemical Shift (ppm)

C-2 (Oxazole) ~160 - 165

C-4 (Oxazole) ~125 - 130

C-5 (Oxazole) ~140 - 145

C-1' (Nitrophenyl) ~130 - 135

C-2', C-6' (Nitrophenyl) ~128 - 132

C-3', C-5' (Nitrophenyl) ~123 - 127

C-4' (Nitrophenyl) ~148 - 152

Rationale for Predictions: The C-2 carbon of the oxazole ring, being bonded to two

heteroatoms (O and N), is expected to be the most downfield signal in the heterocyclic part of

the spectrum. The carbons of the nitrophenyl ring will show distinct signals, with the carbon

bearing the nitro group (C-4') being significantly deshielded. Data for similar oxadiazole

structures show carbons of the heterocyclic ring appearing between 161 and 165 ppm.[4]

Experimental Protocol for NMR Data Acquisition
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of 2-(4-nitrophenyl)oxazole.

Methodology:
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Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6 mL of

deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal

standard.

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer equipped with a

broadband probe.

¹H NMR Acquisition:

Acquire the spectrum at 298 K.

Use a standard single-pulse experiment.

Set the spectral width to cover the range of 0-10 ppm.

Employ a sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).

Set the spectral width to cover the range of 0-200 ppm.

A longer acquisition time and a higher number of scans will be necessary due to the lower

natural abundance of ¹³C.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

Predicted Characteristic IR Absorption Bands:
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Functional Group
Predicted Wavenumber
(cm⁻¹)

Intensity

C-H (aromatic) 3100 - 3000 Medium

C=N (oxazole ring) 1650 - 1590 Medium to Strong

C=C (aromatic) 1600 - 1450 Medium to Strong

NO₂ (asymmetric stretch) 1550 - 1500 Strong

NO₂ (symmetric stretch) 1350 - 1300 Strong

C-O-C (oxazole ring) 1100 - 1000 Strong

Rationale for Predictions: The IR spectrum will be dominated by strong absorptions from the

nitro group's asymmetric and symmetric stretching vibrations. The C=N and C=C stretching

vibrations of the oxazole and phenyl rings will appear in the 1650-1450 cm⁻¹ region. The C-O-

C stretch of the oxazole ring is also a characteristic and strong absorption. Spectroscopic data

for a related benzimidazole derivative shows NO₂ stretches at 1516 and 1338 cm⁻¹ and a C=N

stretch at 1607 cm⁻¹.[5]

Experimental Protocol for IR Data Acquisition
Objective: To obtain a high-quality IR spectrum of 2-(4-nitrophenyl)oxazole.

Methodology:

Sample Preparation (ATR): Place a small amount of the solid sample directly onto the

diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty ATR crystal.

Record the sample spectrum over the range of 4000-400 cm⁻¹.

Co-add at least 16 scans to improve the signal-to-noise ratio.
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Process the data to obtain a transmittance or absorbance spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation.

Predicted Mass Spectrum Data (Electron Ionization - EI):

Molecular Ion (M⁺): m/z 190

Major Fragment Ions (m/z):

160 ([M-NO]⁺)

144 ([M-NO₂]⁺)

116 ([C₇H₄N₂O]⁺)

89 ([C₆H₅O]⁺)

76 ([C₆H₄]⁺)

Rationale for Predictions: The molecular ion peak is expected at m/z 190, corresponding to the

molecular weight of the compound. Common fragmentation pathways for nitroaromatic

compounds involve the loss of NO (30 Da) and NO₂ (46 Da).[6] Cleavage of the oxazole ring

can also occur.

[M]⁺˙
m/z 190

[M-NO]⁺
m/z 160- NO

[M-NO₂]⁺
m/z 144

- NO₂

[C₇H₄N₂O]⁺
m/z 116

- CO

Click to download full resolution via product page

Caption: Predicted major fragmentation pathway for 2-(4-nitrophenyl)oxazole in EI-MS.
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Experimental Protocol for MS Data Acquisition
Objective: To obtain the mass spectrum of 2-(4-nitrophenyl)oxazole to confirm its molecular

weight and determine its fragmentation pattern.

Methodology:

Sample Introduction: Introduce a dilute solution of the sample in a volatile organic solvent

(e.g., methanol or acetonitrile) into the mass spectrometer via direct infusion or through a

gas chromatograph (GC-MS).

Instrumentation: Utilize a mass spectrometer with an electron ionization (EI) source.

Data Acquisition:

Set the ionization energy to 70 eV.

Scan a mass range of m/z 50-300.

Acquire data in full-scan mode to observe all fragment ions.

Conclusion
The comprehensive spectroscopic analysis outlined in this guide, combining predicted data

based on analogous structures and established principles, provides a robust framework for the

characterization of 2-(4-nitrophenyl)oxazole. The detailed protocols for NMR, IR, and MS will

enable researchers to confidently verify the identity and purity of this compound in their

synthetic and developmental endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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